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Introduction
The identification of superheavy element (SHE) isotopes is a formidable challenge in nuclear

physics and chemistry. These exotic nuclei, with atomic numbers (Z) greater than 103, are

synthesized in minute quantities, often on the order of a few atoms per day or even per month,

and possess extremely short half-lives, ranging from microseconds to a few seconds.

Consequently, their unambiguous identification requires highly sensitive and efficient

experimental techniques capable of operating on a single-atom basis. This document provides

an overview of the primary methods employed for the identification of SHE isotopes, complete

with experimental protocols and data summaries.

Key Identification Techniques
The identification of a new superheavy element isotope relies on a chain of measurements that

link its decay to known daughter or granddaughter nuclei. This "genetic correlation" is the

cornerstone of SHE identification. The primary techniques involve the separation of the newly
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synthesized atom from the intense primary beam and other reaction products, followed by the

detection of its characteristic decay signature.

1. In-flight Separation and Recoil Separators:

Immediately after synthesis in a fusion-evaporation reaction, the SHE atoms, recoiling from the

target, are separated from the unreacted beam particles and other unwanted reaction products.

This is achieved using recoil separators, which utilize a combination of magnetic and electric

fields to distinguish particles based on their mass-to-charge ratio (m/q) and momentum.

2. Detection of Alpha Decay and Spontaneous Fission:

The separated SHE atoms are implanted into a position-sensitive detector, typically a silicon

detector array, at the focal plane of the separator. The subsequent decay of the implanted

nucleus is then recorded. The primary decay modes for SHEs are alpha (α) decay and

spontaneous fission (SF).

Alpha Spectroscopy: The emission of an alpha particle provides a distinct energy signature

characteristic of the decaying nucleus. By measuring the energy of the emitted alpha particle

and its position in the detector, and correlating it with the subsequent decays of the daughter

nuclei, a decay chain can be established.

Spontaneous Fission: The spontaneous fission of a nucleus results in the release of a large

amount of kinetic energy, which is readily detectable. The detection of a high-energy signal

can signify the presence of a fissioning isotope.

Data Presentation: Comparison of Detection
Techniques
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Technique
Measured
Parameter

Typical
Resolution

Detection
Efficiency

Half-life Range

Recoil

Separators

Mass-to-charge

ratio (m/q)
~1-5% 1-50% > 1 µs

Alpha

Spectroscopy

Alpha particle

energy
15-30 keV

~50-100% (for

2π geometry)
µs to years

Spontaneous

Fission Detection

Total Kinetic

Energy (TKE)
~5-10 MeV > 90% µs to years

Gamma-ray

Spectroscopy

Gamma-ray

energy
1-3 keV ~1-10% ns to years

Mass

Spectrometry
Atomic mass ~10-100 keV/c² < 1% > 10 ms

Experimental Protocols
Protocol 1: Identification of a Superheavy Element
Isotope via Alpha Decay Chain Correlation
Objective: To identify a new SHE isotope by correlating its alpha decay with the known decays

of its daughter and granddaughter nuclei.

Methodology:

Production: Synthesize the SHE isotope using a heavy-ion fusion-evaporation reaction (e.g.,

bombarding a target of

249249

Cf with a beam of

4848

Ca).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In-flight Separation: Utilize a recoil separator (e.g., a gas-filled separator like BGS at LBNL or

a vacuum separator like SHIP at GSI) to separate the synthesized SHE atoms from the

primary beam and other reaction products based on their differing magnetic rigidities.

Implantation: Implant the separated SHE atoms into a position-sensitive silicon detector

array (e.g., a double-sided silicon strip detector) located at the focal plane of the separator.

Decay Detection:

Record the time and position of the implantation event.

Monitor the same position for subsequent alpha decay events. Record the time and

energy of each alpha particle.

Continue monitoring for the alpha decays of the subsequent daughter, granddaughter, and

further progeny nuclei.

Data Analysis:

Construct decay chains by correlating the implantation event with the sequence of alpha

decays occurring at the same position.

Compare the measured alpha energies and decay times with known values for the

daughter and granddaughter isotopes to confirm the identity of the parent SHE isotope.

The half-life of the new isotope can be determined from the time difference between the

implantation and its decay.

Protocol 2: Mass Measurement of a Superheavy Element
Isotope using a Penning Trap Mass Spectrometer
Objective: To directly measure the atomic mass of a SHE isotope for unambiguous

identification.

Methodology:
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Production and Separation: Produce and separate the SHE isotope as described in Protocol

1.

Thermalization and Ionization: Stop the high-energy SHE recoils in a gas catcher filled with a

buffer gas (e.g., helium). Extract the thermalized ions and, if necessary, ionize them to a

specific charge state (typically 1+ or 2+).

Ion Transport and Bunching: Transport the ions to a Penning trap mass spectrometer (e.g.,

SHIPTRAP at GSI or FRS Ion Catcher at GSI) using radiofrequency quadrupole (RFQ)

structures. Accumulate and cool the ions in a gas-filled RFQ buncher.

Mass Measurement:

Inject the ion bunches into the Penning trap.

Excite the cyclotron motion of the ions in the strong magnetic field of the trap using a

quadrupolar radiofrequency field.

Measure the cyclotron frequency (νc = qB / 2πm), which is inversely proportional to the

mass-to-charge ratio (m/q) of the ion.

Determine the mass of the SHE isotope by comparing its cyclotron frequency to that of a

known reference ion.

Data Analysis: The measured mass provides a direct and unambiguous identification of the

isotope, as no two nuclides have the same mass.

Visualization of Experimental Workflows
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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